Cas no 104-64-3 (Benzenepropanol,1-formate)

Benzenepropanol,1-formate structure
Benzenepropanol,1-formate structure
Product Name:Benzenepropanol,1-formate
CAS No:104-64-3
MF:C10H12O2
MW:164.201083183289
CID:168542
Update Time:2025-04-19

Benzenepropanol,1-formate Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanol,1-formate
    • 3-phenylpropyl formate
    • 1-Phenyl-3-formyloxypropane
    • 3-phenyl-1-propanol formate ester
    • 3-Phenyl-1-propyl formate
    • 3-phenyl-propanol formate
    • 3-Phenylpropyl methanoate
    • Ameisensaeure-(3-phenyl-propylester)
    • BENZENEPROPANOL, FORMATE
    • formic acid 3-phenylpropyl ester
    • formic acid-(3-phenyl-propyl ester)
    • Hydrocinnamyl formate
    • Hydrocinnamyl methanoate
    • FEMA 2895
    • PHENYLPROPYLFORMATE
    • 3-Phenylpropylformiat
    • gamma-phenylpropylformate
    • 3-phenyl-1-propanoformate
    • 3-Phenyl-1-propanol formate
    • hydrocinnamylformate
    • benzenepropanol,formate
    • 3-phenyl-1-propylformate
    • Inchi: 1S/C10H12O2/c11-9-12-8-4-7-10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2
    • InChI Key: AMHRXSOVSAQOKL-UHFFFAOYSA-N
    • SMILES: O=COCCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 164.08376
  • Monoisotopic Mass: 164.08373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.0041 (rough estimate)
  • Boiling Point: 231.67°C (rough estimate)
  • Flash Point: 101.4°C
  • Refractive Index: 1.5190 (estimate)
  • PSA: 26.3
  • LogP: 2.42810
  • FEMA: 2895 | 3-PHENYLPROPYL FORMATE

Benzenepropanol,1-formate Security Information

  • Safety Term:FORMIC ACID."> Mildly toxic by ingestion. A skin irritant. When heated to decomposition it emits acrid smoke and fumes. See also FORMIC ACID.

Benzenepropanol,1-formate Related Literature

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd